Cas no 1807195-88-5 (Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate
• CAS No: 1807195-88-5
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4943924
• Update Time: 2025-11-01

Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate

• Inchi： 1S/C11H10FNO3/c1-2-16-10(14)5-8-9(12)4-3-7(6-13)11(8)15/h3-4,15H,2,5H2,1H3
• InChI Key： OTZMLIODQPLWNE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate

Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate (CAS No. 1807195-88-5): A Comprehensive Overview

Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate (CAS No. 1807195-88-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and agrochemicals. The presence of multiple pharmacophoric groups, including a cyano group, a fluoro substituent, and a hydroxyl moiety, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate molecule exhibits distinct chemical properties that contribute to its utility in various applications. The cyano group (-CN) introduces a polar and electron-withdrawing nature, enhancing the compound's reactivity in nucleophilic substitution reactions. Conversely, the fluoro substituent (-F) at the 6-position modulates the electronic distribution and lipophilicity of the molecule, influencing its metabolic stability and bioavailability. The hydroxyl group (-OH) at the 2-position further enhances its solubility in polar solvents, making it suitable for formulation in aqueous-based systems.

In recent years, there has been an increasing interest in exploring the pharmacological potential of compounds containing fluoro and cyano groups. These structural elements are well-documented for their ability to enhance binding affinity and metabolic stability in drug candidates. For instance, fluoro-substituted molecules have been widely used in antiviral and anticancer drugs due to their improved pharmacokinetic profiles. Similarly, cyano-containing compounds have shown promise in inhibiting various enzymes and receptors involved in pathophysiological processes.

The synthesis of Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate involves multi-step organic transformations that highlight the compound's synthetic complexity. Typically, the synthesis begins with the functionalization of a benzene ring to introduce the hydroxyl and cyano groups at specific positions. Subsequent fluorination at the 6-position is achieved using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The final step involves esterification of the carboxylic acid group with ethanol under acidic conditions.

Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for this compound. For example, catalytic fluorination methods using transition metal complexes have been explored to achieve higher selectivity and reduced byproduct formation. Additionally, solvent-free reactions have been investigated to minimize environmental impact while maintaining high yields.

The applications of Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate extend beyond pharmaceuticals into agrochemicals. Its structural features make it a valuable building block for designing herbicides and fungicides with improved efficacy and environmental safety. The cyano group can be further functionalized to introduce additional pharmacophores, expanding its utility in crop protection strategies.

In clinical research, Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate has been investigated as a potential intermediate in the development of novel therapeutic agents targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter receptor activity. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The compound's stability under various storage conditions is another critical aspect that has been extensively studied. Experiments have demonstrated that Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate maintains its integrity when stored at controlled temperatures away from light exposure. This stability is essential for ensuring consistent quality during manufacturing processes and long-term storage for research purposes.

The analytical characterization of Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate has been performed using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound, confirming its identity as per established chemical standards.

In conclusion, Ethyl 3-cyano-6-fluoro-2-hydroxyphenylacetate (CAS No. 1807195-88-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications ranging from drug development to crop protection strategies. Continued research into synthetic methodologies and pharmacological effects will further enhance its utility in advancing scientific innovation.